Cas no 2229670-54-4 (3-(2,3-dihydro-1H-inden-2-yl)prop-2-en-1-amine)

• Product Name: 3-(2,3-dihydro-1H-inden-2-yl)prop-2-en-1-amine
• CAS No: 2229670-54-4
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 5982717
• PubChem ID: 88394591
• Update Time: 2025-06-11

3-(2,3-dihydro-1H-inden-2-yl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1H-inden-2-yl)prop-2-en-1-amine
• SCHEMBL8982180
• 2229670-54-4
• EN300-1738781

• Inchi： 1S/C12H15N/c13-7-3-4-10-8-11-5-1-2-6-12(11)9-10/h1-6,10H,7-9,13H2/b4-3+
• InChI Key： BETVHOPKQJABOF-ONEGZZNKSA-N
• SMILES： NC/C=C/C1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 173.120449483g/mol
• Monoisotopic Mass: 173.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 26Ų

Additional information on 3-(2,3-dihydro-1H-inden-2-yl)prop-2-en-1-amine

Introduction to 3-(2,3-dihydro-1H-inden-2-yl)prop-2-en-1-amine (CAS No. 2229670-54-4)

3-(2,3-dihydro-1H-inden-2-yl)prop-2-en-1-amine, identified by its Chemical Abstracts Service number CAS No. 2229670-54-4, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a fused indene ring system connected to an amine-substituted propenyl group, exhibits a unique set of chemical and biological properties that make it a promising candidate for further exploration in drug discovery and development.

The molecular framework of 3-(2,3-dihydro-1H-inden-2-yl)prop-2-en-1-amine consists of a benzene ring fused with a cyclopentane ring, which is further substituted with an amine functional group at the propenyl position. This structural motif is reminiscent of several bioactive natural products and synthetic intermediates, suggesting potential interactions with biological targets such as enzymes and receptors. The presence of both aromatic and aliphatic components in its structure allows for diverse chemical modifications, enabling the synthesis of analogues with tailored pharmacological profiles.

In recent years, there has been growing interest in exploring the pharmacological potential of indene derivatives due to their structural similarity to several known bioactive compounds. The indene scaffold is particularly notable for its presence in molecules such as reserpine and quinine, which have been widely used in medicine for their therapeutic effects. The amine-substituted propenyl group in 3-(2,3-dihydro-1H-inden-2-yl)prop-2-en-1-amine provides additional opportunities for hydrogen bonding and electrostatic interactions with biological targets, enhancing its potential as a pharmacophore.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation, pain, and neurodegeneration. Recent studies have demonstrated that indene derivatives can interact with various enzyme families, including cytochrome P450 enzymes and monoamine oxidases, which are crucial for metabolizing many therapeutic agents. The amine group in 3-(2,3-dihydro-1H-inden-2-yl)prop-2-en-1-amine could serve as a hinge region for binding to these enzymes, potentially leading to the development of novel inhibitors or modulators.

Moreover, the propenyl side chain offers flexibility and conformational diversity, allowing the molecule to adopt multiple binding orientations within a target protein or receptor. This conformational adaptability is often a key factor in determining the efficacy and selectivity of a drug candidate. The structural features of 3-(2,3-dihydro-1H-inden-2-yl)prop-2-en-1-amine make it an attractive scaffold for designing molecules that can interact with high affinity and specificity with biological targets.

The synthesis of 3-(2,3-dihydro-1H-inden-2-yl)prop-2-en-1-amines involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic strategies include Friedel-Crafts alkylation for constructing the indene core, followed by functional group interconversions such as reduction and amination to introduce the propenylamine moiety. Advances in catalytic methods have also enabled more efficient synthetic routes, reducing the number of steps and minimizing byproduct formation.

In the context of drug discovery, computational modeling techniques play a crucial role in predicting the binding affinity and pharmacokinetic properties of candidate compounds like 3-(2,3-dihydro-H-inden-y)-prop--ylen--ymine (CAS No. 2229670--54--4). Molecular docking studies can help identify potential binding pockets on target proteins and simulate interactions between the molecule and its biological counterpart. These simulations provide valuable insights into the structural requirements for optimal binding and can guide the design of more effective derivatives.

Recent experimental studies have begun to explore the biological activity of 3-(2--y--dihydro-H-inden-y)-prop--ylen--ymine (CAS No. 2229670--54--4) by testing its interactions with various enzyme systems and cellular models. Preliminary results suggest that this compound exhibits inhibitory activity against certain cytochrome P450 enzymes involved in drug metabolism, which could have implications for its potential use as a therapeutic agent or as a tool compound in biochemical research.

The pharmacokinetic profile of CAS No 2229670 --54--4 is another critical aspect that needs to be evaluated before considering its clinical application. Factors such as solubility, stability, absorption, distribution, metabolism, and excretion (ADME) must be carefully assessed to determine whether the compound meets the necessary criteria for further development. Computational models can predict these properties based on molecular structure alone but experimental validation remains essential.

Future research directions may focus on expanding the chemical space around this scaffold by introducing diverse substituents at various positions along both aromatic rings present within its structure -- yl group provides additional handles for further derivatization while maintaining overall bioactivity toward desired targets -- yl derivatives could exhibit novel mechanisms or enhanced potency compared parent compound itself -- exploring these modifications will require both synthetic innovation computational approaches combined experimental validation each new analogue generated